molecular formula C21H20N6O4 B2983137 4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-[(4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl]-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione CAS No. 1775353-81-5

4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-[(4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl]-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione

Cat. No.: B2983137
CAS No.: 1775353-81-5
M. Wt: 420.429
InChI Key: WSVNPRONIINATG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-[(4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)methyl]-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione is a useful research compound. Its molecular formula is C21H20N6O4 and its molecular weight is 420.429. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Synthesis Methods

A novel one-pot synthesis method for pyrazolo[4′,3′:5,6]pyrido[2,3-d]pyrimidine-diones, involving a five-component reaction in water, highlights an environmentally friendly approach to synthesizing heterocyclic compounds related to the given chemical structure. This method offers both heterogeneous and homogeneous catalysis options, demonstrating a green chemistry perspective in synthesizing complex molecules (Heravi & Daraie, 2016).

Antimicrobial and Insecticidal Potential

Synthesis of pyrimidine-linked pyrazole heterocyclic compounds by microwave irradiation cyclocondensation and their evaluation for insecticidal and antibacterial potential has been explored. These compounds have shown activity against various microorganisms, indicating their potential as lead compounds for developing new antimicrobial agents (Deohate & Palaspagar, 2020).

Chemical Transformations and Biological Evaluation

The synthesis and antimicrobial activity of coumarin pyrazole pyrimidine triones and thioxopyrimidinediones have been studied, showing moderate activity against several microorganisms. This research suggests the versatility of these compounds in developing potential antimicrobial agents (Vijaya Laxmi, Suresh Kuarm, & Rajitha, 2012).

Anticancer and Anti-Inflammatory Agents

Research into novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents demonstrates the therapeutic potential of these compounds. The structure-activity relationship (SAR) analysis provided insights into the chemical functionalities responsible for their biological activities, indicating a promising avenue for developing new therapeutic agents (Rahmouni et al., 2016).

Properties

IUPAC Name

4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-[(4-oxopyrido[1,2-a]pyrimidin-2-yl)methyl]-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidine-1,3-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H20N6O4/c1-2-16-23-19(24-31-16)18-14-7-3-5-9-25(14)21(30)27(20(18)29)12-13-11-17(28)26-10-6-4-8-15(26)22-13/h4,6,8,10-11H,2-3,5,7,9,12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WSVNPRONIINATG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NC(=NO1)C2=C3CCCCN3C(=O)N(C2=O)CC4=CC(=O)N5C=CC=CC5=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H20N6O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

420.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.